Cas no 72021-23-9 (Henryoside)

Henryoside structure
Henryoside structure
Product Name:Henryoside
CAS No:72021-23-9
MF:C26H32O15
MW:584.523289680481
CID:565289
PubChem ID:14311135
Update Time:2025-04-19

Henryoside Chemical and Physical Properties

Names and Identifiers

    • Henryoside
    • 2-(β-D-Glucopyranosyloxy)benzyl 2-(β-D-glucopyranosyloxy)-6-hydro xybenzoate
    • [ "" ]
    • BRD-K11955264-001-01-6
    • MEGxp0_000474
    • NCGC00180492-01
    • 72021-23-9
    • FS-8988
    • 2-[[[2-(-D-Glucopyranosyloxy)-6-hydroxybenzoyl]oxy]methyl]phenyl -D-glucopyranoside
    • ACon1_001452
    • NCGC00180492-02![2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
    • [2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
    • CHEMBL3092707
    • AKOS032962224
    • (2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)METHYL 2-HYDROXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BENZOATE
    • DA-64101
    • Inchi: 1S/C26H32O15/c27-8-15-18(30)20(32)22(34)25(40-15)38-13-6-2-1-4-11(13)10-37-24(36)17-12(29)5-3-7-14(17)39-26-23(35)21(33)19(31)16(9-28)41-26/h1-7,15-16,18-23,25-35H,8-10H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
    • InChI Key: BHHRYVYZZQIPGU-NXEOTYAVSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC=C1COC(C1=C(C=CC=C1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O

Computed Properties

  • Exact Mass: 584.17412031g/mol
  • Monoisotopic Mass: 584.17412031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 10
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 245Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 873.3±65.0 °C at 760 mmHg
  • Flash Point: 289.5±27.8 °C
  • PSA: 245.29000
  • LogP: -2.89340
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Henryoside Security Information

Henryoside Pricemore >>

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